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Compound of Interest

Compound Name: Bromo-PEG5-CH2COOtBu

Cat. No.: B12425115 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Bromo-PEG5-CH2COOtBu, a PEG-based PROTAC linker. All

personnel must adhere to these procedures to mitigate risks and ensure a safe laboratory

environment. This guide is intended for research, scientific, and drug development

professionals.

Essential Safety and Personal Protective Equipment
(PPE)
Given the presence of a bromoalkane functional group, Bromo-PEG5-CH2COOtBu should be

handled with caution, assuming it may be an irritant and potentially harmful. The following

personal protective equipment (PPE) is mandatory when handling this compound.[1][2][3][4][5]

Core PPE Requirements:

Hand Protection: Double-gloving with nitrile or neoprene gloves is required. These materials

offer good resistance to a range of chemicals. Gloves should be inspected before use and

changed immediately if contaminated or damaged.

Eye and Face Protection: Chemical safety goggles are the minimum requirement. For

procedures with a higher risk of splashing, a face shield worn over safety goggles is

mandatory.
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Body Protection: A laboratory coat is essential. For larger quantities or procedures with a

significant risk of spillage, a chemical-resistant apron or gown should be worn over the lab

coat.

Respiratory Protection: Work with Bromo-PEG5-CH2COOtBu should be conducted in a

certified chemical fume hood to avoid inhalation of any potential vapors or aerosols. If a fume

hood is not available, a respirator with an appropriate organic vapor cartridge may be

necessary, following a formal risk assessment.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling Bromo-PEG5-CH2COOtBu is critical to maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

The compound should be stored at -20°C in a tightly sealed container.

The storage area should be well-ventilated and clearly labeled.

2. Preparation of Solutions:

All weighing and solution preparation must be performed within a chemical fume hood.

Use appropriate solvents as recommended by the supplier.

Ensure all glassware is clean and dry to prevent unwanted reactions.

3. Experimental Use:

Clearly label all vessels containing Bromo-PEG5-CH2COOtBu.

Keep the container sealed when not in use to minimize exposure.

Have a spill kit readily available in the work area.
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Disposal Plan: Managing Halogenated Waste
Bromo-PEG5-CH2COOtBu is a halogenated organic compound and must be disposed of as

hazardous waste. Improper disposal can lead to environmental contamination.

Key Disposal Principles:

Segregation: Do not mix halogenated waste with non-halogenated waste streams.

Labeling: Collect all Bromo-PEG5-CH2COOtBu waste in a dedicated, clearly labeled, and

chemically compatible container. The label must read "Hazardous Waste - Halogenated

Organic" and list the contents.

Professional Disposal: Arrange for the disposal of the halogenated waste through a licensed

hazardous waste disposal company.

Empty Containers: Empty containers that held Bromo-PEG5-CH2COOtBu should be

managed as hazardous waste unless thoroughly decontaminated.

Quantitative Data Summary
Property Value Source

Storage Condition -20°C

Purity Typically ≥95% or ≥98%

Shipping Ambient Temperature

Safe Handling Workflow
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Caption: Workflow for the safe handling of Bromo-PEG5-CH2COOtBu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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